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Compound of Interest

Compound Name: n-Dodecylurea
CAS No.: 2158-09-0
Cat. No.: B1362651
Get Quote
. J

Chemical Identity & Physicochemical Context

n-Dodecylurea (1-Dodecylurea) is a lipophilic urea derivative characterized by a 12-carbon
alkyl chain attached to a polar urea headgroup. In drug development, it is primarily utilized as a
supramolecular building block, a surfactant intermediate, and a chemical permeation enhancer
(CPE).

While often classified as "non-hazardous" under standard GHS criteria, its structural properties
—specifically its amphiphilicity—dictate a specialized safety protocol. The molecule is designed
to interact with lipid bilayers; therefore, standard safety data sheets (SDS) often understate the
operational risk in a pharmaceutical context where potent Active Pharmaceutical Ingredients
(APIs) are present.

Physicochemical Profile
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Property Specification Operational Implication
CAS Number 2158-09-0 Use for inventory verification.
Molecular Weight: 228.37
Formula
g/mol .[1][2]
) ] High potential for static charge;
Appearance White crystalline powder ] ) o
use anti-static weighing boats.
Insoluble in water (~4 mg/L).
Solubility Ethanol, DMSO, Chloroform Requires organic solvents for
solubilization.
. ] Stable solid at RT; can be melt-
Melting Point ~78°C o )
processed in lipid formulations.
) o High affinity for skin lipids and
Lipophilicity LogP ~4.6-5.1

cell membranes.

Toxicological Profile & Hazard Identification
The "Trojan Horse" Effect (Critical Insight)

The primary risk of n-Dodecylurea is not intrinsic acute toxicity, but its permeation enhancing

capability.

o Mechanism: The dodecyl tail inserts into the stratum corneum lipid bilayer, disrupting the

ordered packing, while the urea headgroup modifies water binding.

o Risk: If handled in solution with cytotoxic drugs, viral vectors, or radioligands, n-

Dodecylurea can significantly increase the transdermal absorption of these co-

contaminants.

o GHS Classification: Often listed as Not a hazardous substance (GHS) or Skin Irrit. 2

depending on purity and vendor. However, treat as a Bio-Active Permeator.

Biological Activity[3][4][5][6][7]
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o sEH Inhibition: Structurally related dialkyl ureas (e.g., 1-Cyclohexyl-3-dodecylurea) are
potent Soluble Epoxide Hydrolase (SEH) inhibitors.[3][4][5] While n-Dodecylurea is a mono-
alkyl urea, it should be handled with the assumption of potential metabolic modulation.

e Irritation: Prolonged contact may cause defatting of the skin (dermatitis) due to lipid
extraction.

Engineering Controls & PPE: The Barrier Strategy

Do not rely on single layers of protection. Because n-Dodecylurea enhances permeability, a
breach in PPE can lead to rapid systemic uptake of any dissolved solutes.

Personal Protective Equipment (PPE)

e Gloves:Nitrile (Double-gloved) is the standard.

o Why? Latex is permeable to many lipophilic enhancers. The outer glove protects against
the solvent (e.g., DMSO/Ethanol), and the inner glove protects against the urea derivative.

e Respiratory: N95 (minimum) or P100 respirator if handling micronized powder outside a
hood.

e Body: Tyvek lab coat or chemically resistant apron if handling large liquid volumes (>100
mL).

Engineering Controls

e Primary: Chemical Fume Hood.

e Secondary: Anti-static ionizing bar during weighing. The hydrophobic powder is prone to
static cling, increasing the risk of aerosolization.

Operational Protocols
A. Weighing & Solubilization

Objective: Create a stable stock solution without generating dust or precipitation.

o Preparation: Equilibrate the container to room temperature to prevent condensation.
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» Weighing: Use a micro-spatula. Do not pour from the bottle.
» Solvent Choice:
o Ethanol (96%+): Good solubility (~16-30 mg/mL). Recommended for biological assays.
o DMSO: High solubility, but increases skin permeability risk. Use extreme caution.
o Water:[6] Do not use. It will form a suspension/precipitate.
 Dissolution:
o If the solid resists dissolution, warm the solvent to 40°C in a water bath.

o Sonication: Sonicate for 5-10 minutes at 40 kHz to ensure complete dissolution of the
crystal lattice.

B. Storage & Stability

e Solid State: Store at -20°C (long term) or RT (short term < 1 month). Keep desiccated.
Hydrolysis of the urea bond is slow but possible under humid conditions.

e Solution State: Stable in Ethanol/DMSO at -20°C for up to 3 months. Avoid repeated freeze-
thaw cycles which can induce micro-precipitation.

C. Waste Disposal

o Classification: Organic Chemical Waste.

e Segregation: Do not mix with strong oxidizers (e.qg., nitric acid, perchlorates) as urea
derivatives can form unstable N-nitroso compounds or explosive nitrates.

Visualized Risk Assessment Workflow

The following decision tree guides the researcher through the handling logic, specifically
addressing the "Co-Solute" risk unique to permeation enhancers.
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Start: Handling n-Dodecylurea
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Caption: Risk-based decision matrix for n-Dodecylurea handling. Note the escalation to

"Enhanced Protocol" when mixed with APIs or dissolved in DMSO.

Emergency Response

Scenario

Immediate Action

Rationale

Skin Contact (Solid)

Brush off excess, then wash

with soap/water.

Prevent dissolution into skin

lipids.

Skin Contact (Solution)

Do not scrub. Rinse gently with

water for 15 min.

Scrubbing disrupts the stratum

corneum, aiding the enhancer.

Eye Contact

Flush with water for 15 min.

Consult ophthalmologist.

Surfactant activity can damage

corneal epithelium.

Spill (Solid)

Wet wipe (Ethanol dampened)

or HEPA vacuum.

Avoid dry sweeping (dust

generation).

Spill (Solution)

Absorb with vermiculite/sand.

Do not use combustible
materials (sawdust) if oxidizers

are near.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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